-
Home
-
Search for "131774-59-9"
Found 1 product searching for
"131774-59-9
"
Best Match
-
- InChI:
-
InChI=1S/C23H34O8S/c1-3-4-5-6-7-8-9-10-11-13-19(24)18(2)21(31-32(27,28)29)14-12-15-22-20(25)16-17-23(26)30-22/h7-13,15-22,24-25H,3-6,14H2,1-2H3,(H,27,28,29)/b8-7+,10-9+,13-11+,15-12+
-
Sultriecin is a fungal metabolite originally isolated from S. roseiscleroticus. It is active against a panel of 15 fungal strains (MICs = 0.8-50 μg/ml). Sultriecin is cytotoxic to B16/F10, HCT116, Moser, P388, A549, and K562 cancer cells (IC50s = 37.7, 1.92, 0.85, 3.8, 4.14, and 0.67 μg/ml, respectively). It also inhibits RNA and protein synthesis in L1210 leukemia cells (IC50s = 5.5 and 2.4 μg/ml, respectively). Sultriecin (0.1-10 mg/kg) increases survival time in a B16/F10 syngeneic mouse melanoma model and a P388 murine leukemia model.
Sultriecin is a dominant analogue in a family of sulfate esters of a triene antibiotic isolated from Streptomyces. Despite the structural similarity to fostriecin there is little comparative data to support a common mode of action. Sultriecin is reported to display potent antifungal and antitumor activity.
Phostriecin, also known as...